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Tetradecane-7,8-diol: A Comprehensive
Technical Review

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the physical and chemical properties of
Tetradecane-7,8-diol. Due to a notable scarcity of experimentally derived data for this specific
long-chain aliphatic diol, this document primarily compiles and presents computed theoretical
data. It also explores generalized experimental protocols for the synthesis of vicinal diols and
discusses the potential biological activities of long-chain diols as a class, offering a foundational
understanding for researchers. This guide highlights the current knowledge gaps and aims to
stimulate further empirical investigation into Tetradecane-7,8-diol to unlock its potential
applications in research and drug development.

Introduction

Tetradecane-7,8-diol is a long-chain aliphatic vicinal diol, a class of molecules that has
garnered interest for its potential applications as antimicrobial agents and biomarkers.[1] The
presence of two hydroxyl groups on adjacent carbons in a long hydrocarbon chain imparts
unique physicochemical properties that can influence its interaction with biological systems.
Despite its simple structure, a comprehensive experimental characterization of Tetradecane-
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7,8-diol is conspicuously absent in the current scientific literature. This guide consolidates the
available computed data and provides a theoretical framework for its synthesis and potential
biological relevance.

Physical and Chemical Properties

Experimental data on the physical properties of Tetradecane-7,8-diol, such as melting point,
boiling point, and density, are not readily available. The information presented in the following
tables is based on computational predictions, primarily from the PubChem database.[2] For
comparative context, the experimental properties of the parent alkane, n-tetradecane, are also
provided.

Computed Physicochemical Properties of Tetradecane-

7,8-diol

Property Value Source
Molecular Formula C14H3002 PubChem[2][3]
Molecular Weight 230.39 g/mol PubChem[2]
XLogP3 4.7 PubChem|[2]
Hydrogen Bond Donor Count 2 PubChem|[2]
Hydrogen Bond Acceptor

2 PubChem|[2]
Count
Rotatable Bond Count 11 PubChem][2]
Exact Mass 230.22458 g/mol PubChem|[2]
Topological Polar Surface Area  40.5 A2 PubChem|[2]

Experimental Physical Properties of n-Tetradecane (for
comparison)
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Property Value Source

Melting Point 5.87 °C PubChem[4]
Boiling Point 253.57 °C PubChem[4]
Density 0.7628 g/cms at 25 °C PubChem[4]

Solubility Profile

Experimentally determined solubility data for Tetradecane-7,8-diol is unavailable. However,
based on the principles of "like dissolves like," its solubility can be inferred. The long, nonpolar
tetradecane backbone suggests good solubility in nonpolar organic solvents such as hexane
and toluene. The presence of two polar hydroxyl groups may impart limited solubility in polar
solvents. In general, the water solubility of long-chain alcohols decreases as the carbon chain
length increases.[5][6][7]

Experimental Protocols: Synthesis of Vicinal Diols

While a specific, optimized synthesis protocol for Tetradecane-7,8-diol has not been
published, it can be prepared from its corresponding alkene, 7-tetradecene, through
established methods for the dihydroxylation of alkenes. The two primary approaches yield
either syn- or anti-diols.

Syn-Dihydroxylation

This method produces a vicinal diol where both hydroxyl groups are added to the same face of
the double bond. A common and reliable reagent for this transformation is osmium tetroxide
(Os0a), used in catalytic amounts with a co-oxidant such as N-methylmorpholine N-oxide
(NMO).[8]

General Protocol:

o The alkene (7-tetradecene) is dissolved in an appropriate solvent system, such as a mixture
of acetone and water.

» A catalytic amount of osmium tetroxide is added to the solution.
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o A stoichiometric amount of a co-oxidant, like NMO, is added to regenerate the osmium
catalyst.

e The reaction is stirred at room temperature until completion, which can be monitored by thin-
layer chromatography.

» Upon completion, the reaction is quenched, and the product is extracted and purified,
typically by column chromatography.

Anti-Dihydroxylation

This approach results in the addition of the two hydroxyl groups to opposite faces of the double
bond. This is typically achieved through a two-step process involving the epoxidation of the
alkene followed by the acid- or base-catalyzed ring-opening of the epoxide.[9]

General Protocol:

o Epoxidation: The alkene (7-tetradecene) is reacted with a peroxy acid, such as meta-
chloroperoxybenzoic acid (m-CPBA), in an inert solvent like dichloromethane to form the
corresponding epoxide.

e Ring-Opening: The isolated epoxide is then treated with an aqueous acid or base to
hydrolyze the epoxide ring, yielding the anti-diol.

e The product is then extracted and purified using standard laboratory techniques.
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Figure 1: General synthetic routes to Tetradecane-7,8-diol.

Potential Biological Activity and Signaling Pathways

Direct studies on the biological activity or involvement in signaling pathways of Tetradecane-
7,8-diol are not found in the existing literature. However, research on other long-chain aliphatic
diols provides some insights into its potential roles.

Antimicrobial Activity

Aliphatic diols have been shown to exhibit antimicrobial properties, with their efficacy
dependent on chain length and the position of the hydroxyl groups.[1] Generally, 1,2-diols are
more effective than 1,3-diols.[1] The proposed mechanism of action involves the inhibition of
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amino acid transport across the bacterial membrane.[1] It is plausible that Tetradecane-7,8-
diol, as a 1,2-diol, could possess similar antimicrobial activity.

Biomarker Potential

Long-chain alkane diols are utilized as biomarkers in environmental and geological studies.[1]
The degradation of polyunsaturated fatty acids can lead to the formation of vicinal diols, and
their presence and concentration can be indicative of specific biological or chemical processes.
[10] While not confirmed, Tetradecane-7,8-diol could potentially serve as a biomarker in
relevant biological systems.

Signaling Pathways

There is currently no information linking Tetradecane-7,8-diol to any specific signaling
pathways. Research on the biological activity of epoxy fatty acids and their corresponding diols
suggests that these molecules can be involved in inflammatory processes.[10] The conversion
of bioactive epoxy fatty acids to their corresponding diols by soluble epoxide hydrolase can
modulate their signaling activity.[10] Further investigation is required to determine if
Tetradecane-7,8-diol plays any role in similar pathways.

Tetradecane-7,8-diol

Potential Bjological Activifies

Antimicrobial Activity Biomarker

Postulated Mechanisms

Inhibition of Amino Acid Transport Metabolite of Larger Lipids

Click to download full resolution via product page

Figure 2: Postulated biological roles of Tetradecane-7,8-diol.
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Conclusion and Future Directions

Tetradecane-7,8-diol remains a largely uncharacterized molecule. While theoretical data
provides a basic understanding of its physicochemical properties, a significant lack of
experimental data hinders a thorough evaluation of its potential. Future research should focus
on:

e Experimental Verification: $M% © 2, a systematic study to determine the experimental
physical and chemical properties of Tetradecane-7,8-diol is crucial.

o Optimized Synthesis: Development and optimization of a reliable synthetic protocol for
producing high-purity Tetradecane-7,8-diol.

» Biological Screening: A comprehensive screening of its biological activities, including
antimicrobial, anti-inflammatory, and cytotoxic effects.

o Metabolomic Studies: Investigation into its potential role as a biomarker and its metabolic
fate in biological systems.

Addressing these knowledge gaps will be essential to unlock the full scientific and potentially
therapeutic potential of Tetradecane-7,8-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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